3-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde
Overview
Description
3-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde (3M5TMDB) is an organic compound with a unique structure and properties that make it useful for a variety of scientific research applications. It is a white crystalline solid with a melting point of 124°C, and is soluble in polar solvents such as ethanol and dimethyl sulfoxide. 3M5TMDB has been used in a variety of research applications, including synthesis of pharmaceuticals, chemical synthesis, and biochemistry.
Scientific Research Applications
Synthesis and Chemical Properties
3-Methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde is a compound that could potentially be involved in the synthesis of various chemical intermediates due to its structural features. While specific studies directly addressing this compound were not found, insights can be drawn from related research on the synthesis and applications of similar boronic esters and benzaldehydes. For instance, benzoxaboroles have been highlighted for their wide applications, including serving as building blocks in organic synthesis, demonstrating biological activity, and being under clinical trials for their medicinal properties (Adamczyk-Woźniak et al., 2009). Their ability to bind hydroxyl compounds positions them as potential molecular receptors for sugars and glycoconjugates, indicating a role in the development of new pharmaceuticals and materials.
Role in Organic Synthesis
The significance of benzaldehyde derivatives in organic synthesis cannot be understated, as they frequently serve as precursors for a variety of bioactive molecules. For example, research by Farooq and Ngaini (2019) discusses the versatility of methyl-2-formyl benzoate, a related aldehyde, in synthesizing compounds with various pharmacological activities (Farooq & Ngaini, 2019). This underscores the potential of this compound in the synthesis of novel compounds with significant biological activities.
Environmental Applications
The application of chemical compounds for environmental remediation is another area of interest. While the direct application of this compound in environmental science is not explicitly detailed in available literature, related studies suggest the utility of similar compounds in treating organic pollutants. For instance, Husain and Husain (2007) review the use of redox mediators in conjunction with oxidoreductive enzymes for the degradation of recalcitrant organic pollutants in wastewater (Husain & Husain, 2007). This indicates a potential research direction for employing boron-containing compounds, like the one , as redox mediators in enzymatic treatments of pollutants.
Mechanism of Action
Biochemical Pathways
Boric acid compounds have been explored in glycol protection, asymmetric synthesis of amino acids, and coupling reactions like Suzuki-Miyaura cross-coupling . These pathways may provide clues to its effects.
Action Environment
Environmental factors, such as pH, temperature, and the presence of other molecules, can influence the compound’s stability and efficacy. For instance, pH affects its solubility and reactivity. Stability studies under different conditions would provide valuable insights.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde involves the conversion of 3-methylbenzaldehyde to the target compound through a series of reactions.", "Starting Materials": [ "3-methylbenzaldehyde", "4,4,5,5-tetramethyl-1,3,2-dioxaborolane", "Sodium hydride", "Tetrahydrofuran", "Chloroform", "Acetic acid", "Sodium chloride", "Sodium bicarbonate", "Magnesium sulfate", "Ethyl acetate" ], "Reaction": [ "Step 1: 3-methylbenzaldehyde is reacted with sodium hydride in tetrahydrofuran to form the corresponding sodium salt.", "Step 2: 4,4,5,5-tetramethyl-1,3,2-dioxaborolane is added to the reaction mixture and stirred at room temperature for several hours to form the boronate ester.", "Step 3: The reaction mixture is quenched with chloroform and washed with water.", "Step 4: The organic layer is dried over magnesium sulfate and concentrated under reduced pressure.", "Step 5: The crude product is purified by column chromatography using ethyl acetate as the eluent to afford the target compound, 3-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde." ] } | |
CAS RN |
1392146-21-2 |
Molecular Formula |
C14H19BO3 |
Molecular Weight |
246.1 |
Purity |
95 |
Origin of Product |
United States |
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